Cas no 77092-12-7 (4H-1,3-Dioxin-4-one, 2,2-dimethyl-6-phenyl-)
77092-12-7 structure
Product Name:4H-1,3-Dioxin-4-one, 2,2-dimethyl-6-phenyl-
CAS No:77092-12-7
MF:C12H12O3
MW:204.221883773804
CID:536791
PubChem ID:2728753
Update Time:2025-04-19
4H-1,3-Dioxin-4-one, 2,2-dimethyl-6-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 4H-1,3-Dioxin-4-one, 2,2-dimethyl-6-phenyl-
- 2,2-dimethyl-6-phenyl-1,3-dioxin-4-one
- SCHEMBL9428494
- 77092-12-7
- AKOS001662027
- MFCD00220127
- 2,2-Dimethyl-6-phenyl-4H-1,3-dioxin-4-one
- 6-phenyl-2,2-dimethyl-1,3-dioxin-4-one
- DTXSID10369539
-
- Inchi: 1S/C12H12O3/c1-12(2)14-10(8-11(13)15-12)9-6-4-3-5-7-9/h3-8H,1-2H3
- InChI Key: XVDIUPDVIULPMF-UHFFFAOYSA-N
- SMILES: O1C(=CC(=O)OC1(C)C)C1C=CC=CC=1
Computed Properties
- Exact Mass: 204.07866
- Monoisotopic Mass: 204.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
4H-1,3-Dioxin-4-one, 2,2-dimethyl-6-phenyl- Related Literature
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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